N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-chloroacetamide

• IUPAC Name: N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-chloroacetamide
• InChI: InChI=1S/C17H14ClNO4/c18-10-16(20)19-13-9-15-14(22-6-7-23-15)8-12(13)17(21)11-4-2-1-3-5-11/h1-5,8-9H,6-7,10H2,(H,19,20)
• InChI Key: AJZADVIQBNWEHK-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=C(C(=C2)NC(=O)CCl)C(=O)C3=CC=CC=C3
• Molecular Formula: C17H14ClNO4
• Molecular Weight: 331.7 g/mol

Description

N-(7-benzoyl-2,3-dihydro-1,4-benzodioxin-6-yl)-2-chloroacetamide is a synthetic compound that has been extensively studied for its potential use in scientific research. This compound is also known as BDCAA and is a member of the benzodioxin family of compounds. BDCAA has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

BDCAA inhibits protein-protein interactions by binding to the hydrophobic pocket of the c-Myc/Max complex. This binding disrupts the interaction between c-Myc and Max, leading to a decrease in cell growth and proliferation.
Biochemical and Physiological Effects:
BDCAA has been shown to have anti-tumor effects in cell culture and animal models. This compound has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, BDCAA has been shown to inhibit the growth of cancer stem cells, which are thought to be responsible for tumor initiation and recurrence.

Advantages and Limitations for Lab Experiments

BDCAA has several advantages for use in lab experiments. This compound is highly specific for the c-Myc/Max interaction, making it a useful tool for studying this interaction. Additionally, BDCAA has been shown to be effective at inhibiting the growth of cancer cells in vitro and in vivo. However, one limitation of BDCAA is that it is not very soluble in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on BDCAA. One area of interest is the development of more soluble derivatives of BDCAA that can be used in a wider range of experiments. Additionally, there is interest in studying the effects of BDCAA on other protein-protein interactions that are important for cancer cell growth and proliferation. Finally, there is interest in studying the potential use of BDCAA in combination with other cancer therapies to enhance their effectiveness.

Scientific Research Applications

BDCAA has been studied for its potential use in scientific research due to its ability to inhibit protein-protein interactions. This compound has been shown to inhibit the interaction between the transcription factor c-Myc and its binding partner Max. This interaction is important for the regulation of cell growth and proliferation, and inhibition of this interaction has been shown to have anti-tumor effects.